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Foreword

Iron(ll) citrate, or ferrous citrate, represents more than a simple iron salt; it is a coordination
complex with significant implications in human health, nutrition, and various industrial
processes. Its utility is intrinsically linked to the chemistry of the iron(ll) ion, prized for its
superior bioavailability compared to its ferric counterpart. However, this same ferrous state
presents a formidable challenge: its inherent instability in the presence of atmospheric oxygen.
This guide is designed for researchers, scientists, and drug development professionals, offering
a detailed exploration of the chemical properties of iron(ll) citrate. We will move beyond a mere
recitation of data, delving into the causality behind its behavior, the experimental protocols
used to characterize it, and the structural nuances that define its function. Our objective is to
provide a self-validating, authoritative resource grounded in established scientific literature.

Chemical Identity and Molecular Structure
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Iron(Il) citrate is not a simple ionic compound but a series of coordination complexes formed
between the ferrous ion (Fe2*) and the citrate anion.[1][2][3] The citrate ligand is the triple
conjugate base of citric acid, a tricarboxylic acid, which offers multiple oxygen donor atoms for
chelation.

While various complexes can exist in aqueous solution, the only one to be isolated and
structurally characterized by crystallography is a coordination polymer.[1][2][3] Its formula is
[Fe(H20)6]2H{[Fe(CeHs07)(H20)]"}2-2H20.[1][2][3] This structure reveals a complex
arrangement where a hexaaquairon(ll) cation is charge-balanced by two anionic polymer
chains. Within these chains, each iron(ll) center is coordinated by a citrate ligand and a water
molecule.[1][3] The iron atoms are hexacoordinated in a distorted octahedral geometry.[4] This
polymeric nature is a critical feature influencing its physical properties, such as solubility.

Key Identifiers:

Systematic Name: Iron(ll) hydrogen 2-hydroxy-1,2,3-tricarboxylpropane[1]

Common Names: Ferrous citrate, Iron(2+) citrate[1]

CAS Number: 23383-11-1[5][6][7]

Molecular Formula: FeCeHeO~ (for the anhydrous 1:1 complex)[1][5][8]

Molar Mass: 245.96 g/mol (anhydrous)[1][5][8]

Caption: Chelation of Iron(ll) by the Citrate Ligand.

Physicochemical Properties

The properties of iron(ll) citrate are summarized below. The most critical characteristic is its
instability in air, which dictates its handling, storage, and formulation strategies.
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Property

Value | Description

Source(s)

Appearance

Slightly gray-green powder or
white crystals.[1][9][10]

[1](9][10]

Solubility

Practically insoluble in water,
alcohol, and acetone.[8][9][11]
Soluble in ammonium
hydroxide.[8]

(810911 1]

Stability

Highly unstable in air, readily
oxidizing to iron(lll) (ferric)
citrate.[1][3]

[1]3]

Decomposition

Decomposes at 350 °C in a

hydrogen atmosphere.[8][9]

[8]19]

Magnetic Properties

Paramagnetic, reflecting the
weak crystal field of the

carboxylate ligands.[1][2][3]

[1](2][3]

Bioavailability

High bioavailability, as the
ferrous (Fe2*) state is more
readily absorbed by the human
body than the ferric (Fe3*)
state.[8][12][13]

[Bl112][13]

Regulatory Status

Recognized as Generally
Regarded as Safe (GRAS) by
the U.S. FDA for use as a

nutrient supplement.[8]

[8]

Coordination Chemistry and Reactivity
Synthesis Pathways

The synthesis of iron(ll) citrate can be achieved through straightforward aqueous chemistry.

The primary challenge is preventing the oxidation of the ferrous ion during and after the

reaction.
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» Metathesis Reaction: A common laboratory and industrial method involves the reaction of a
soluble iron(ll) salt, such as ferrous sulfate, with a citrate salt like disodium citrate.[1] The
less soluble iron(ll) citrate precipitates from the solution. FeSOa(aq) + Na2CeHeO7(aq) -
FeCeHsO7(s) + Na2S0a4(aq)

 Direct Reaction: A facile and efficient method involves the direct redox reaction between
metallic iron (as filings, to maximize surface area) and citric acid in a hot aqueous solution.[4]
[12][13] This method has the advantage of creating a reducing environment due to the
production of hydrogen gas, which helps protect the Fe2* from oxidation.[12][13] Fe(s) +
CeHsO7(aq) — FeCsHeO7(s) + H2(9)[4][12]

Process
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Caption: Workflow for Direct Synthesis of Iron(ll) Citrate.

Redox Chemistry: The Oxidation of Fe(ll) to Fe(lll)

The single most important chemical reaction of iron(ll) citrate is its oxidation. The Fe2* ion is
thermodynamically unstable in the presence of oxygen and will readily lose an electron to form
the more stable Fe3* ion. This transformation is visually apparent as the off-white or pale green
ferrous compound converts to the reddish-brown ferric citrate.[1][14][15]

4 Fe2*(aq) + Oz2(g) + 4 H*(aq) — 4 Fe3*(aq) + 2 H20(l)

This inherent instability necessitates that iron(ll) citrate be stored in tightly sealed, air-free
containers.[16] In pharmaceutical formulations, antioxidants or specific coating technologies
may be employed to protect the ferrous ion through the product's shelf life and delivery.
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Caption: The Oxidation Pathway of lron(ll) to Iron(lll).

Experimental Protocols & Analytical Methodologies

Validating the identity, purity, and stability of iron(ll) citrate requires a suite of analytical
techniques. As a self-validating system, the results from these methods should be
corroborative.

Protocol: Spectrophotometric Determination of Iron(ll)

This colorimetric method is a highly sensitive and specific technique for quantifying the Fe2*
content, crucial for assessing purity and stability. It relies on the formation of a stable, intensely
colored complex between iron(Il) and 1,10-phenanthroline.

Principle: Iron(ll) reacts with three molecules of 1,10-phenanthroline to form a reddish-orange
complex, [Fe(phen)s]?*. The intensity of the color, measured by absorbance at ~510 nm, is
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directly proportional to the concentration of Fe2*. Iron(lll) does not form this complex, ensuring
specificity.

Step-by-Step Methodology:

o Sample Preparation: Accurately weigh a sample of iron(ll) citrate powder (e.g., 40 mg) and
dissolve it in dilute sulfuric acid (e.g., 20 mL of 1 M H2S0Oa4) to ensure stability. Dilute to a
known volume (e.g., 100 mL) with deionized water.

o Standard Curve Preparation: Prepare a series of standard solutions of known Fe2*
concentration (e.g., 0.5 to 5.0 mg/L) from a certified iron standard (e.g., ferrous ammonium
sulfate).

o Complexation: To aliquots of the sample solution and each standard, add a pH buffer (e.g.,
sodium acetate) to adjust the pH to ~4-6. Add a solution of 1,10-phenanthroline. A reducing
agent like hydroxylamine hydrochloride is often added to ensure any trace Fe3* is reduced to
Fe2* for total iron determination, but this step is omitted for specific Fe2* quantification.

o Measurement: Allow time for color development (approx. 15 minutes). Measure the
absorbance of each solution at the wavelength of maximum absorbance (A_max = 510 nm)
using a UV-Vis spectrophotometer.

o Quantification: Plot a calibration curve of absorbance versus concentration for the standards.
Use the equation of the line to determine the concentration of Fe2* in the sample solution.

Other Key Analytical Techniques

» Redox Titration: A classic method for determining Fe2* content involves titrating the sample
with a standardized solution of a strong oxidizing agent, such as cerium(lV) sulfate, using a
redox indicator like ferroin (the same 1,10-phenanthroline complex).[9]

o Thermogravimetric Analysis (TGA): TGA is used to determine the water of hydration and
assess thermal stability. As shown by researchers, TGA can confirm the composition
FeCsHesO7-H20 by measuring the precise mass loss upon heating, which corresponds to the
loss of water and subsequent decomposition of the citrate ligand.[12][13]
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» X-ray Diffraction (XRD): For the crystalline solid, XRD provides a definitive fingerprint,
confirming the specific polymeric structure and phase purity of the synthesized material.[12]
[13]

o Mossbauer Spectroscopy: This technique is highly specific to iron and can unambiguously
confirm its oxidation state (+2), providing definitive evidence against the presence of ferric
impurities.[17][18]

Iron(ll) Citrate Sample
Mtiﬁcation (Purity) / v SWI & Compositional W

Redox Titration UV-Vis Spectrophotometry
(Fez* Assay) (Fez* Assay)

Click to download full resolution via product page
Caption: A Multi-faceted Analytical Workflow for Characterization.
Applications & Industrial Relevance
The chemical properties described directly inform the primary applications of iron(ll) citrate.

e Pharmaceuticals & Nutritional Supplements: Its primary application is as a highly
bioavailable iron source for treating iron deficiency anemia.[5][8][10] The Fe?* form is more
readily absorbed in the gastrointestinal tract than Fe3*.[12][13][19]

o Food Fortification: It is used to fortify foods and beverages, including infant formula, to
increase their iron content.[8][9]

o Agriculture: Used to correct iron chlorosis (deficiency) in plants, as iron is essential for
chlorophyll synthesis.[5]

o Other Uses: Iron citrates also find niche applications as catalysts, in water treatment, and as
pigments.[5][8]
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Safety and Handling

o General Hazards: Iron(ll) citrate is considered a mild irritant to the skin and eyes.[16][20]
Inhalation of dust should be avoided.[16][20]

o Storage: Due to its sensitivity to oxidation, it must be stored in a cool, dry, well-ventilated
area in tightly closed containers to minimize contact with air.[16]

« Toxicity: While having lower toxicity than many other iron salts, ingestion of large quantities
can lead to iron overload, a serious medical condition.[8]

Conclusion

Iron(ll) citrate is a coordination polymer whose value is defined by the chemistry of its central
ferrous ion. Its high bioavailability makes it a preferred choice for iron supplementation, yet its
pronounced instability to aerial oxidation presents the primary challenge in its synthesis,
storage, and formulation. A thorough understanding of its coordination chemistry, redox
behavior, and the analytical methods used for its characterization is essential for any scientist
or researcher working with this important compound. The interplay between its structural
complexity and its delicate redox balance is the cornerstone of its chemical identity and
practical utility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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